Cas no 23239-51-2 (Ritodrine hydrochloride)

• Product Name: Ritodrine hydrochloride
• CAS No: 23239-51-2
• Molecular Formula: C₁₇H₂₂ClNO₃
• Molecular Weight: 323.8145
• MDL: MFCD01657514
• CID: 52269
• PubChem ID: 253659658

Ritodrine hydrochloride Properties

Names and Identifiers

• ritodrine hydrochloride
• Ritodrine HCl
• DU21220
• Ritodrine
• Ritodrine Hydrochlor
• Miolene
• N-(4-Hydroxyphenethyl)-4-hydroxynorephedrine Hydrochloride
• N-(p-Hydroxyphenethyl)-4-hydroxynorephedrine hydrochloride
• Prempar
• Pre-Pa
• pre-par
• Ritodrine (hydrochloride)
• ritodrine(erythro)
• Utemerin
• utopar
• Yutopar
• (R*,S*)-4-Hydroxy-alpha-[1-[[2-(4-hydroxyphenyl)ethyl]amino]ethyl]benzyl alcohol hydrochloride
• MLS002153782
• Ritodrinehydrochloride
• C17H21NO3.HCl
• SMR001233166
• 4-(2-(((1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-yl)amino)ethyl)phenol hydrochloride
• 4-[2-[[(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-yl]amino]ethyl]phenol hydrochloride
• Prestwick_763
• Yutopar (TN)
• ritodrin-hydrochloride
• DSSTox_
• DU21220 hydrochloride
• 4-[2-[[(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-yl]amino]ethyl]phenol;hydrochloride
• 23239-51-2
• Tox21_110603
• Ritodrine hydrochloride (JP18/USP)
• Ritodrine hydrochloride, British Pharmacopoeia (BP) Reference Standard
• NCGC00016773-01
• Ritodrine hydrochloride- Bio-X
• HMS1569E19
• AKOS025117464
• BR164351
• 4-(2-((1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylamino)ethyl)phenol hydrochloride
• T72119
• D01263
• Ritodrinium
• IDLSITKDRVDKRV-XHXSRVRCSA-N
• CCG-220349
• Benzenemethanol, 4-hydroxy-alpha-[(1R)-1-[[2-(4-hydroxyphenyl)ethyl]amino]ethyl]-, hydrochloride (1:1), (alphaS)-rel-
• CAS-23239-51-2
• AC-3536
• SCHEMBL122631
• CHEBI:32102
• MFCD01657514
• DTXCID6025438
• CHEMBL1201160
• DU21220 (hydrochloride)
• J-015046
• DTXSID8045438
• Ritodrine Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• AS-12194
• Ritodrine hydrochloride, United States Pharmacopeia (USP) Reference Standard

• MDL： MFCD01657514
• InChIKey： IDLSITKDRVDKRV-XHXSRVRCSA-N
• Inchi： 1S/C17H21NO3.ClH/c1-12(17(21)14-4-8-16(20)9-5-14)18-11-10-13-2-6-15(19)7-3-13;/h2-9,12,17-21H,10-11H2,1H3;1H/t12-,17-;/m0./s1
• SMILES： Cl[H].O([H])[C@]([H])(C1C([H])=C([H])C(=C([H])C=1[H])O[H])[C@]([H])(C([H])([H])[H])N([H])C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 323.12900
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 323.129
• Heavy Atom Count: 22
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 72.7

Experimental Properties

• LogP: 3.54490
• PSA: 72.72000
• Merck: 8237
• Refractive Index: 1.618
• Boiling Point: 512.3°C at 760 mmHg
• Melting Point: 195°C(dec.)(lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data available
• λmax: 284(MeOH)(lit.)
• Density: 1.213

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt